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Compound of Interest

Compound Name: Vildagliptin N-oxide

Cat. No.: B15382387

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of chemical compounds are paramount to ensuring laboratory safety and
environmental protection. This guide provides essential, step-by-step logistical information for
the safe disposal of Vildagliptin N-oxide.

Disposal Procedures

Vildagliptin N-oxide, a pharmaceutical-related compound, requires careful management for its
disposal. While specific hazard classifications are not fully detailed in available safety data, a
cautious approach is necessary. The primary recommended method of disposal is through
incineration.[1]

Step-by-Step Disposal Protocol:

e Segregation and Collection: Isolate Vildagliptin N-oxide waste from other laboratory waste
streams. Use designated, clearly labeled, and sealed containers for collection.

e Licensed Disposal Service: Engage a licensed hazardous material disposal company for the
collection and transport of the Vildagliptin N-oxide waste.[1] It is crucial to ensure the
selected company is certified to handle pharmaceutical waste.

« Incineration: The recommended method for the final disposal of Vildagliptin N-oxide is
incineration.[1] This should be carried out in an incinerator equipped with an afterburner and
a scrubber to minimize the release of potentially harmful substances into the atmosphere.[1]
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» Contaminated Materials: Any materials that have come into contact with Vildagliptin N-

oxide, such as personal protective equipment (PPE), labware, and cleaning materials,

should be treated as contaminated waste and disposed of following the same procedures as

the compound itself.[1]

o Regulatory Compliance: Always adhere to all federal, state, and local regulations governing

the disposal of chemical and pharmaceutical waste.[1]

Safety and Handling Information

While no specific GHS hazard statements are available for Vildagliptin N-oxide, it is identified

as a "pharmaceutical related compound of unknown potency".[1] Therefore, standard

laboratory safety protocols for handling chemical compounds should be strictly followed.

Property

Information

Source

Chemical Name

(2-((S)-2-Cyanopyrrolidin-1-

yl)-2-oxoethyl)
((1r,3R,5R,7S)-3-

[1]

hydroxyadamantan-1-

yl)oxidoazane

Molecular Formula C17H25N303 [2]
Molecular Weight 319.41 g/mol [2]
Appearance Not Available [2]
Storage 2-8°C Refrigerator [2]

Toxicity Data

No data available

[1]

Ecotoxicity Data

No data available

[1]

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of

Vildagliptin N-oxide.
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Vildagliptin N-oxide Disposal Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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